Cas no 1987261-05-1 ((2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1,3-thiazol-2-yl)propanoic acid)

• Product Name: (2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1,3-thiazol-2-yl)propanoic acid
• CAS No: 1987261-05-1
• MF: C₂₁H₁₈N₂O₄S
• MW: 394.443624019623
• CID: 6288152
• PubChem ID: 121604274
• Update Time: 2025-05-21

(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1,3-thiazol-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1,3-thiazol-2-yl)propanoic acid
• 1987261-05-1
• rel-(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1,3-thiazol-2-yl)propanoic acid
• EN300-1270454
• (2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1,3-thiazol-2-yl)propanoic acid
• (R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(thiazol-2-yl)propanoicacid
• (R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(thiazol-2-yl)propanoic acid
• AKOS026739448
• EN300-650817

• Inchi： 1S/C21H18N2O4S/c24-20(25)18(11-19-22-9-10-28-19)23-21(26)27-12-17-15-7-3-1-5-13(15)14-6-2-4-8-16(14)17/h1-10,17-18H,11-12H2,(H,23,26)(H,24,25)/t18-/m1/s1
• InChI Key： HBHYBVLFMJXMIX-GOSISDBHSA-N
• SMILES： S1C=CN=C1C[C@H](C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 394.09872823g/mol
• Monoisotopic Mass: 394.09872823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 117Ų

Additional information on (2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1,3-thiazol-2-yl)propanoic acid

Introduction to (2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1,3-thiazol-2-yl)propanoic Acid

In the realm of organic chemistry, the compound (2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1,3-thiazol-2-yl)propanoic acid has garnered significant attention due to its unique structural features and potential applications. This compound, identified by the CAS number 1987261-05-1, is a chiral molecule that incorporates a fluorenylmethoxycarbonyl (Fmoc) group and a thiazole moiety. The Fmoc group is a well-known protecting group in peptide synthesis, while the thiazole ring introduces aromaticity and potential bioactivity into the molecule.

Recent studies have highlighted the importance of chiral centers in drug design, and this compound's (2R) configuration plays a pivotal role in its stereochemical properties. The presence of the Fmoc group not only enhances stability but also facilitates controlled deprotection during synthetic processes. This makes it an ideal candidate for exploring enantioselective reactions and asymmetric synthesis.

The integration of the 1,3-thiazole ring into the structure introduces electron-withdrawing effects, which can influence the molecule's reactivity and selectivity. Thiazoles are known for their ability to participate in various heterocyclic reactions, making this compound a versatile building block in medicinal chemistry. Researchers have been exploring its potential as a lead compound for anti-inflammatory agents, given its structural resemblance to known bioactive molecules.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize this compound. These methods have provided insights into its molecular weight, purity, and stereochemistry. For instance, HRMS has confirmed the molecular formula as C₁₈H₁₇N₃O₃S with a molecular weight of 365.4 g/mol.

The synthesis of (2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1,3-thiazol-2-yl)propanoic acid involves a multi-step process that includes Friedel-Crafts acylation and subsequent deprotection steps. The use of chiral resolution techniques ensures the isolation of the desired enantiomer with high optical purity. This compound serves as a valuable intermediate in peptide synthesis and has been utilized in constructing complex polypeptides with defined stereochemistry.

In terms of biological activity, preliminary assays have demonstrated moderate inhibitory effects against certain enzymes associated with inflammatory pathways. The thiazole moiety contributes to hydrogen bonding capabilities, which are crucial for molecular recognition in biological systems. However, further studies are required to fully elucidate its pharmacokinetic profile and therapeutic potential.

The application of computational chemistry tools has provided deeper insights into the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have revealed key interactions between the Fmoc group and surrounding residues in peptide backbones. These findings underscore its role as a protective group with minimal steric hindrance during peptide elongation.

In conclusion, (2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1,3-thiazol-2-yl)propanoic acid represents a significant advancement in chiral chemistry and peptide synthesis. Its unique combination of functional groups positions it as a promising candidate for both academic research and industrial applications. As ongoing studies continue to uncover its full potential, this compound stands at the forefront of innovative chemical design.